![molecular formula C32H49NO9 B601102 (2S)-1-[2-[(2R,3R,6S)-6-[(2S,3E,5E,7E,9S,11R)-2,13-dimethoxy-3,9,11-trimethyl-12-oxotrideca-3,5,7-trienyl]-2-hydroxy-3-methyloxan-2-yl]-2-oxoacetyl]piperidine-2-carboxylic acid CAS No. 147438-30-0](/img/structure/B601102.png)
(2S)-1-[2-[(2R,3R,6S)-6-[(2S,3E,5E,7E,9S,11R)-2,13-dimethoxy-3,9,11-trimethyl-12-oxotrideca-3,5,7-trienyl]-2-hydroxy-3-methyloxan-2-yl]-2-oxoacetyl]piperidine-2-carboxylic acid
Overview
Description
Everolimus Ring-Opening Impurity. Everolimus inhibits cytokine-mediated lymphocyte proliferation.
Scientific Research Applications
Pharmaceutical Synthesis
The intricate structure of this compound suggests it could be a precursor in the synthesis of complex pharmaceuticals. The presence of multiple chiral centers indicates that it could be used to introduce chirality into drug molecules, which is crucial for the activity of many drugs. The compound’s structure is reminiscent of certain terpene alkaloids, which are known for their physiological activities, including anti-inflammatory and analgesic effects .
Antifreeze Agent Development
Compounds with similar structures have been utilized in the development of antifreeze agents. The hydroxyl and carboxylic acid groups within the compound could interact with water molecules, lowering the freezing point of solutions, which is essential for antifreeze applications .
Low Freezing Point Fuel
The structural complexity and the presence of methoxy groups might contribute to a lower freezing point, making this compound a candidate for the development of low freezing point fuels, which are valuable in cold environments .
Chiral Resolution Agents
Given the compound’s multiple chiral centers, it could serve as a chiral resolution agent. Such agents are used to separate enantiomers in a racemic mixture, which is a critical step in the production of enantiopure compounds for various industries .
Synthetic Biology
The compound could be a target for synthetic biology approaches aiming to produce complex organic molecules using engineered microorganisms, which could lead to more sustainable production methods .
properties
IUPAC Name |
(2S)-1-[2-[(2R,3R,6S)-6-[(2S,3E,5E,7E,9S,11R)-2,13-dimethoxy-3,9,11-trimethyl-12-oxotrideca-3,5,7-trienyl]-2-hydroxy-3-methyloxan-2-yl]-2-oxoacetyl]piperidine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H49NO9/c1-21(18-23(3)27(34)20-40-5)12-8-7-9-13-22(2)28(41-6)19-25-16-15-24(4)32(39,42-25)29(35)30(36)33-17-11-10-14-26(33)31(37)38/h7-9,12-13,21,23-26,28,39H,10-11,14-20H2,1-6H3,(H,37,38)/b9-7+,12-8+,22-13+/t21-,23-,24-,25+,26+,28+,32-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPXRWNOYALKECG-VWYRBUOESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(OC1(C(=O)C(=O)N2CCCCC2C(=O)O)O)CC(C(=CC=CC=CC(C)CC(C)C(=O)COC)C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@H](O[C@]1(C(=O)C(=O)N2CCCC[C@H]2C(=O)O)O)C[C@@H](/C(=C/C=C/C=C/[C@@H](C)C[C@@H](C)C(=O)COC)/C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H49NO9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
591.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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